4-(4-Fluoro-3-methylphenoxy)aniline
Description
4-(4-Fluoro-3-methylphenoxy)aniline is a fluorinated aromatic amine characterized by a phenoxy group substituted with a fluorine atom and a methyl group at the 4- and 3-positions, respectively, attached to an aniline moiety. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis due to its electron-withdrawing substituents, which modulate reactivity and bioavailability.
Key Properties (Inferred):
- Molecular Formula: C₁₃H₁₁FNO
- Molecular Weight: 216.23 g/mol
- Structural Features: The fluorine atom enhances electronegativity, while the methyl group introduces steric effects, influencing solubility and reaction kinetics.
Properties
Molecular Formula |
C13H12FNO |
|---|---|
Molecular Weight |
217.24 g/mol |
IUPAC Name |
4-(4-fluoro-3-methylphenoxy)aniline |
InChI |
InChI=1S/C13H12FNO/c1-9-8-12(6-7-13(9)14)16-11-4-2-10(15)3-5-11/h2-8H,15H2,1H3 |
InChI Key |
YRIKVZRZPUIEEY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2=CC=C(C=C2)N)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substitution Patterns
The compound is compared to derivatives with variations in substituent type, position, and functional groups (Table 1).
Table 1: Structural and Physical Properties of Analogous Compounds
Spectroscopic and Computational Studies
- DFT Analysis: 3-Chloro-4-fluoroaniline was modeled using B3LYP/6-31G(d) to predict IR, UV-Vis, and NMR spectra . Comparable studies for 4-(4-Fluoro-3-methylphenoxy)aniline would require accounting for the phenoxy group’s conjugation effects.
- Bioactivity: 4-[4-(2-Aminoethoxy)benzyl]aniline exhibits bioactivity modulated by its ether linkage, suggesting that substituent flexibility impacts pharmacological profiles .
Industrial and Pharmaceutical Relevance
- 4-Fluoro-2-methylaniline is a precursor in custom syntheses, with applications in dyes and agrochemicals .
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